Cas no 146293-11-0 (((1-(Tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide)

• Product name: ((1-(Tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide
• CAS No: 146293-11-0
• MF: C₂₉H₃₅INO₂P
• MW: 587.471941232681
• MDL: MFCD20271861
• CID: 1033121
• PubChem ID: 18187633

((1-(Tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide Chemical and Physical Properties

Names and Identifiers

• ((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide
• ((1-(tert-Butoxycarbonyl)piperidin-4-yl)-methyl)triphenylphosphonium iodide
• ((1-(t-butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide
• (1-tert-butoxycarbonyl-4-piperidinyl)methyl(triphenyl)phosphonium iodide
• [[1-[(1,1-dimethylethoxy)carbonyl]-4- piperidinyl]methyl]triphenylphosphonium iodide
• [1-(tert-butoxycarbonyl)-4-piperidinylmethyl]triphenylphosphonium iodide
• AGN-PC-01RICC
• AK119955
• KB-204911
• (1-Boc-4-piperidinylmethyl)-Ph3-phosphonium iodide
• C29H35INO2P
• SXFMQELZEAFAKI-UHFFFAOYSA-M
• 7249AA
• AX8245371
• (1-tert-buto
• 146293-11-0
• ((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphoniumiodide
• {[1-(tert-Butoxycarbonyl)piperidin-4-yl]methyl}(triphenyl)phosphanium iodide
• (1-tert-butoxycarbonylpiperidin-4-ylmethyl)triphenylphosphonium iodide
• AB85875
• C72776
• CS-0188146
• Phosphonium, [[1-[(1,1-dimethylethoxy)carbonyl]-4-piperidinyl]methyl]triphenyl-, iodide (1:1)
• {[1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL]METHYL}TRIPHENYLPHOSPHANIUM IODIDE
• SCHEMBL949754
• A927876
• [[1-[(1,1-dimethylethoxy)carbonyl]-4-piperidinyl]methyl]triphenylphosphonium iodide
• WFA29311
• DB-361772
• [1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl-triphenylphosphanium;iodide
• DTXSID80592695
• ((1-(Tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide

• MDL： MFCD20271861
• Inchi： 1S/C29H35NO2P.HI/c1-29(2,3)32-28(31)30-21-19-24(20-22-30)23-33(25-13-7-4-8-14-25,26-15-9-5-10-16-26)27-17-11-6-12-18-27;/h4-18,24H,19-23H2,1-3H3;1H/q+1;/p-1
• InChI Key： SXFMQELZEAFAKI-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 551.8707
• Monoisotopic Mass: 587.14501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.54

((1-(Tert-Butoxycarbonyl)piperidin-4-yl)methyl)triphenylphosphonium iodide Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives